Cas no 1788677-41-7 (N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide)

• Product Name: N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide
• CAS No: 1788677-41-7
• MF: C₁₈H₂₀ClNO₂
• MW: 317.809904098511
• CID: 5368755
• Update Time: 2025-06-08

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide

• Inchi： 1S/C18H20ClNO2/c1-13-7-4-5-10-16(13)17(21)20-12-18(2,22-3)14-8-6-9-15(19)11-14/h4-11H,12H2,1-3H3,(H,20,21)
• InChI Key： CDNLLPJIIGIBIP-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(Cl)=C1)(OC)C)(=O)C1=CC=CC=C1C

Additional information on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide (CAS No. 1788677-41-7): An Overview of a Promising Compound in Medicinal Chemistry

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide (CAS No. 1788677-41-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex aromatic and aliphatic moieties, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide is composed of a 2-methylbenzamide core linked to a 2-(3-chlorophenyl)-2-methoxypropyl substituent. The presence of the chloro and methoxy groups on the propyl chain, along with the methyl group on the benzamide, imparts specific physicochemical properties that influence its biological behavior. These structural elements contribute to the compound's solubility, stability, and interactions with biological targets.

Recent research has highlighted the potential of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses anti-proliferative and pro-apoptotic activities against various cancer cell lines. Mechanistic investigations have revealed that it targets multiple signaling pathways, including those involved in cell cycle regulation and angiogenesis. These findings suggest that N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide could be developed as a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic profile of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide has also been explored for its potential as a research tool in chemical biology. Its ability to selectively modulate specific biological pathways makes it a valuable probe for investigating cellular processes and identifying new drug targets. Researchers are leveraging this compound to gain insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-2-methylbenzamide (CAS No. 1788677-41-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, coupled with its potent biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of its pharmacological profile, paving the way for its potential use in treating a range of diseases.